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Abstract

This technical guide provides a comprehensive overview of ethylene dimaleate, a diester
monomer primarily utilized in the synthesis of unsaturated polyester resins. The document
details the historical context of its likely first synthesis, provides a detailed experimental
protocol for its preparation, and tabulates its known chemical and physical properties. While the
compound's primary application lies in polymer chemistry, this guide also addresses the
notable absence of significant research into its pharmacological or biological activities, a crucial
consideration for its potential use in drug development and life sciences.

Introduction

Ethylene dimaleate, also known as ethylene glycol dimaleate or 2-Butenedioic acid (22)-, 1,2-
ethanediyl ester, is an organic compound with the molecular formula C10H100s. It is the product
of the esterification of ethylene glycol with two equivalents of maleic acid or its anhydride. The
presence of two reactive carbon-carbon double bonds within its structure makes it a valuable
crosslinking agent and monomer in the production of unsaturated polyester resins and other
polymeric materials. This guide aims to provide an in-depth technical resource on the
discovery, synthesis, and properties of ethylene dimaleate.

Discovery and History
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A definitive record of the first isolation and characterization of pure ethylene dimaleate is not
readily available in the published scientific literature. However, its synthesis and use are
intrinsically linked to the pioneering work on polyesters in the early 20th century.

The foundational research on polyesters was conducted by Wallace Carothers and his team at
DuPont in the 1930s.[1][2] Their work primarily focused on creating synthetic fibers, which led
to the invention of nylon and neoprene.[1][3] While Carothers' group did investigate polyesters
formed from glycols and dicarboxylic acids, their initial efforts with these materials were not
commercially successful due to issues with low melting points and solubility.[1]

The broader development of unsaturated polyesters, which would include those made from
maleic acid, gained momentum in the following years. A significant milestone is a 1940 patent
by Carleton Ellis for "Glycol-maleic acid resin and process of making same."[4] This patent
describes the reaction of glycols, including ethylene glycol, with maleic acid to produce resins,
indicating that ethylene dimaleate, as the constituent monomer, was being synthesized at this
time. This places the likely first synthesis of ethylene dimaleate in the late 1930s, within the
context of the burgeoning field of polymer chemistry.

Physicochemical Properties

The known physical and chemical properties of ethylene dimaleate are summarized in the
table below. These data are compiled from chemical supplier databases and computational
predictions.
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Property

Value

Molecular Formula

C10H100s

Molecular Weight 258.185 g/mol

CAS Number 15498-42-7

Appearance Not specified, likely a solid at room temperature
Melting Point 110-113 °C

Boiling Point 505.3 °C at 760 mmHg (Predicted)

Density 1.458 g/cm3 (Predicted)

Flash Point 199.7 °C (Predicted)

Vapor Pressure

1.7E-13 mmHg at 25°C (Predicted)

pKa 2.14 + 0.25 (Predicted)
LogP -0.64560 (Predicted)
Hydrogen Bond Donors 2

Hydrogen Bond Acceptors 8

Rotatable Bonds 9

Synthesis of Ethylene Dimaleate

While many literature sources describe the direct synthesis of poly(ethylene glycol maleate)

resins, a detailed protocol for the isolation of the pure ethylene dimaleate monomer is less

common. The following experimental protocol is a representative procedure derived from

established esterification methods for maleic anhydride and related compounds.

Experimental Protocol: Synthesis of Ethylene Dimaleate

Reaction Principle: Ethylene dimaleate is synthesized by the esterification of maleic anhydride

with ethylene glycol. The reaction proceeds in two stages: first, the ring-opening of maleic

anhydride by one hydroxyl group of ethylene glycol to form a monoester, followed by the

esterification of the second hydroxyl group with another molecule of maleic anhydride. To drive
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the reaction to completion and isolate the diester, the water formed during the second
esterification step is typically removed.

Synthesis of Ethylene Dimaleate from Ethylene Glycol and Maleic Anhydride.

Materials:

Maleic anhydride (2.0 equivalents)

o Ethylene glycol (1.0 equivalent)

o Toluene (as a water-carrying agent)

o p-Toluenesulfonic acid (catalytic amount)
e Sodium bicarbonate solution (saturated)
e Anhydrous magnesium sulfate

o Hexane (for recrystallization)
Equipment:

e Three-necked round-bottom flask

o Dean-Stark apparatus

e Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

» Rotary evaporator

e Bichner funnel and filter flask
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Procedure:

e To a three-necked round-bottom flask equipped with a magnetic stir bar, a Dean-Stark
apparatus topped with a reflux condenser, and a nitrogen inlet, add maleic anhydride (2.0
eg.), ethylene glycol (1.0 eq.), and a catalytic amount of p-toluenesulfonic acid.

» Add a sufficient volume of toluene to the flask to allow for efficient stirring and azeotropic
removal of water.

» Heat the reaction mixture to reflux with vigorous stirring under a nitrogen atmosphere.
e Continuously remove the water that collects in the Dean-Stark trap.

o Monitor the progress of the reaction by observing the amount of water collected. The
reaction is complete when no more water is formed.

 Allow the reaction mixture to cool to room temperature.

o Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate
solution to neutralize the catalyst and any unreacted maleic acid.

o Wash the organic layer with brine, then dry it over anhydrous magnesium sulfate.

« Filter the drying agent and remove the toluene under reduced pressure using a rotary
evaporator.

e The crude product can be purified by recrystallization from a suitable solvent system, such
as a mixture of ethyl acetate and hexane, to yield pure ethylene dimaleate.

Biological and Pharmacological Activity

A thorough review of the scientific literature reveals a significant lack of research into the
biological and pharmacological effects of ethylene dimaleate. The vast majority of studies
focus on its role as a monomer and crosslinking agent in the synthesis of polymers and resins.

There is no substantial evidence to suggest that ethylene dimaleate has been investigated for
applications in drug development, either as an active pharmaceutical ingredient or as a
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significant excipient. Toxicological data specific to ethylene dimaleate is also scarce. However,
it is important to consider the toxicological profiles of its constituent parts:

» Ethylene Glycol: Ingestion of ethylene glycol is known to be toxic, primarily due to its
metabolism to toxic compounds such as glycoaldehyde, glycolic acid, and oxalic acid.[5][6]
[7] These metabolites can cause metabolic acidosis, and the formation of calcium oxalate
crystals can lead to acute kidney injury.[7]

o Maleic Acid and Maleates: Maleic acid itself can be an irritant.[3] Maleate salts are commonly
used in pharmaceutical formulations to improve the stability and bioavailability of amine-
containing drugs.[3] Some studies on maleic acid esters suggest they are readily absorbed
and hydrolyzed to maleic acid and the corresponding alcohol.

Given the lack of specific data, any potential biological application of ethylene dimaleate
would require extensive toxicological and pharmacological evaluation. The potential for
hydrolysis in a biological system to release ethylene glycol and maleic acid would be a primary
consideration in any such assessment.

Applications

The primary and well-documented application of ethylene dimaleate is in the field of polymer
chemistry. It serves as a key component in the synthesis of:

e Unsaturated Polyester Resins: These resins are widely used in composites, coatings, and
adhesives. The double bonds in the maleate units allow for crosslinking, typically with a vinyl
monomer like styrene, to form a rigid, thermoset material.[8]

o Crosslinking Agent: Ethylene dimaleate can be used to introduce crosslinks into polymer
chains, thereby modifying the mechanical properties of the resulting material.

Conclusion

Ethylene dimaleate is a historically significant monomer in the development of unsaturated
polyester resins, with its origins tracing back to the early explorations of polymer chemistry in
the 1930s and 1940s. Its synthesis via the esterification of ethylene glycol and maleic
anhydride is a straightforward process, and its chemical and physical properties are
characteristic of a diester with reactive unsaturation. While its utility in materials science is well-
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established, there is a conspicuous absence of research into its biological or pharmacological
properties. For professionals in drug development and the life sciences, this lack of data means
that ethylene dimaleate should be considered an uncharacterized compound from a
toxicological and pharmacological perspective, requiring comprehensive evaluation before any
consideration for biological applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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